N-(1,1-dioxothiolan-3-yl)-2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanylacetamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanylacetamide
• InChI: InChI=1S/C13H13F3N2O7S3/c14-13(15,16)28(24,25)9-1-2-11(10(5-9)18(20)21)26-6-12(19)17-8-3-4-27(22,23)7-8/h1-2,5,8H,3-4,6-7H2,(H,17,19)
• InChI Key: XTSMALVKZXURGM-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)CSC2=C(C=C(C=C2)S(=O)(=O)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C13H13F3N2O7S3
• Molecular Weight: 462.4 g/mol

Description

N-(1,1-dioxothiolan-3-yl)-2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanylacetamide is a useful research compound. Its molecular formula is C13H13F3N2O7S3 and its molecular weight is 462.43. The purity is usually 95%.
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Scientific Research Applications

• Sulfhydryl Group Studies : Research by Ellman (1959) developed a water-soluble aromatic disulfide useful for determining sulfhydryl groups, contributing significantly to biochemical studies of proteins and enzymes containing sulfhydryl groups (Ellman, 1959).

• Synthesis of Sultams : Rassadin et al. (2009) explored the synthesis of bicyclic sultams, which are valuable in medicinal chemistry. Their research involved sulfonylation and subsequent bromination processes, which could be related to the synthesis or modification of compounds like N-(1,1-dioxothiolan-3-yl)-2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanylacetamide (Rassadin et al., 2009).

• Glutaminase Inhibitors : Shukla et al. (2012) synthesized BPTES analogs, which are glutaminase inhibitors. One of their analogs showed promising properties, including enhanced solubility. This research aids in understanding enzyme inhibition and drug design, which may relate to the chemical properties of the compound (Shukla et al., 2012).

• Reaction Mechanisms of Nitroxyl and Thiols : Sherman et al. (2010) investigated the reaction mechanisms of nitroxyl with thiols, which is relevant for understanding the chemical behavior of sulfur-containing compounds like N-(1,1-dioxothiolan-3-yl)-2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanylacetamide (Sherman et al., 2010).

• Antimicrobial Properties of Sulfonamide Derivatives : Darwish et al. (2014) synthesized new heterocyclic compounds incorporating sulfamoyl moiety, demonstrating potential antimicrobial applications. Such research is crucial for developing new antimicrobial agents, which could include derivatives of the specified compound (Darwish et al., 2014).